Cas no 139290-73-6 ((2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt)

• Product Name: (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt
• CAS No: 139290-73-6
• MF: C₁₆H₂₀F₃NO₅
• MW: 363.328915596008
• CID: 902733
• Update Time: 2025-06-13

(2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetate Salt
• (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt
• (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetate
• (2,3-dimethoxyphenyl)-piperidin-4-ylmethanone,2,2,2-trifluoroacetic acid

• Inchi： 1S/C14H19NO3.C2HF3O2/c1-17-12-5-3-4-11(14(12)18-2)13(16)10-6-8-15-9-7-10;3-2(4,5)1(6)7/h3-5,10,15H,6-9H2,1-2H3;(H,6,7)
• InChI Key： NYTCADZFPZZWEW-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C(C1C=CC=C(C=1OC)OC)C1CCNCC1

Computed Properties

• Exact Mass: 363.12900

Experimental Properties

• PSA: 84.86000
• LogP: 2.84820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt

Introduction to (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt and Its Applications in Modern Chemical Biology

The compound with the CAS number 139290-73-6, specifically known as (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its piperidine ring and dimethoxyphenyl substituent, has garnered considerable attention due to its potential applications in drug discovery and molecular targeting.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage unique structural motifs to modulate biological pathways. The trifluoroacetic acid salt form of this compound enhances its solubility and stability, making it a more viable candidate for further investigation. This modification is particularly crucial in medicinal chemistry, where physicochemical properties often dictate the success of a drug candidate in preclinical and clinical trials.

The (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt has been extensively studied for its potential role in inhibiting key enzymes involved in cancer progression. Preliminary research indicates that this compound exhibits potent activity against various kinases, which are critical targets in oncology. By binding to these enzymes, the compound can disrupt signaling pathways that promote cell proliferation and survival, offering a promising therapeutic strategy.

One of the most compelling aspects of this compound is its ability to selectively target specific enzymatic pathways while minimizing off-target effects. This selectivity is achieved through the precise arrangement of functional groups within its molecular framework. The dimethoxyphenyl moiety, for instance, plays a crucial role in enhancing binding affinity to target proteins, while the piperidine ring contributes to the compound's overall stability and bioavailability.

Recent advancements in computational chemistry have further elucidated the mechanistic basis of this compound's activity. Molecular docking studies have revealed that it interacts with key residues within the active site of target enzymes, effectively blocking substrate binding and inhibiting enzymatic activity. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

The trifluoroacetic acid salt form of this compound also demonstrates remarkable chemical versatility, allowing for further derivatization and functionalization. This flexibility has enabled researchers to explore diverse chemical spaces, leading to the discovery of novel analogs with tailored properties. Such derivatives hold promise for addressing unmet medical needs and expanding the therapeutic arsenal against various diseases.

In addition to its applications in oncology, (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt has shown potential in other therapeutic areas. Studies have indicated its efficacy in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key pro-inflammatory cytokines has been particularly noteworthy.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple disciplines, researchers can design molecules that not only exhibit high affinity for target proteins but also possess favorable pharmacokinetic properties. This holistic approach is essential for translating laboratory discoveries into viable therapeutics.

Looking ahead, future research aims to explore the clinical potential of (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt through preclinical and clinical trials. These studies will provide critical insights into its safety profile and therapeutic efficacy in human populations. Additionally, efforts are underway to develop novel delivery systems that can enhance its bioavailability and targeted action.

The growing interest in this compound reflects broader trends in drug discovery towards precision medicine and targeted therapy. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are accelerating the development of innovative treatments that address specific disease mechanisms. (2,3-Dimethoxyphenyl)-4-piperidinylmethanone Trifluoroacetic Acid Salt stands as a testament to these advancements.